Cas no 2171792-23-5 (2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid
• CAS No: 2171792-23-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5565641
• PubChem ID: 165593938
• Update Time: 2025-05-20

2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171792-23-5
• 2-(3-amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid
• EN300-1628948
• 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid

• Inchi： 1S/C8H15NO4/c1-7(2)3-8(9,4-13-7)5(10)6(11)12/h5,10H,3-4,9H2,1-2H3,(H,11,12)
• InChI Key： IVJYUMJGGSNBEC-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)O)(CC1(C)C)N

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid

2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic Acid

The compound 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid (CAS No. 2171792-23-5) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a derivative of hydroxyacetic acid, which is known for its role in biological systems and its versatile chemical properties. The molecule's structure incorporates an oxolane ring, also known as a tetrahydrofuran ring, which adds complexity and functionality to its chemical profile.

Recent studies have highlighted the importance of this compound in the field of drug discovery and development. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the context of peptide synthesis and the development of novel therapeutic agents. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in its structure makes it highly reactive, enabling it to participate in a wide range of chemical reactions such as condensation, esterification, and amidation.

One of the most promising applications of 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid lies in its use as an intermediate in the synthesis of complex biomolecules. For instance, it has been employed in the construction of cyclic peptides, which are gaining attention due to their potential as antibiotics and anticancer agents. The compound's ability to form stable amide bonds under mild conditions has made it a valuable tool in peptide chemistry.

Moreover, this compound has shown potential in materials science. Its unique structure allows for the creation of polymeric materials with tailored properties, such as biodegradability and mechanical strength. Scientists have investigated its role in developing eco-friendly polymers that can be used in packaging, textiles, and biomedical devices.

The synthesis of 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid involves a multi-step process that typically begins with the preparation of the oxolane ring. Recent advancements in catalytic methods have enabled more efficient and sustainable production routes, reducing the environmental impact associated with its manufacturing.

In terms of biological activity, this compound has demonstrated antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that it can scavenge free radicals effectively, making it a candidate for further exploration in pharmacological research.

The structural versatility of 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid also makes it an attractive substrate for enantioselective synthesis. Chemists have utilized asymmetric catalysis to produce enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

In conclusion, 2-(3-Amino-5,5-dimethyloxolan-3-yl)-2-hydroxyacetic acid (CAS No. 2171792-23-5) is a multifaceted compound with significant implications across various scientific disciplines. Its role as a building block in organic synthesis, combined with its promising biological activities and material science applications, underscores its importance as a valuable research tool and industrial resource.